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Compound of Interest

Compound Name: Benzyl cinnamate-d5

Cat. No.: B12394243 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential safety and logistical

information for handling Benzyl Cinnamate-d5, a deuterated analog of Benzyl Cinnamate.

While specific data for the deuterated form is limited, the safety protocols for Benzyl Cinnamate

are considered directly applicable due to their similar physical and chemical properties.

Immediate Safety and Personal Protective
Equipment (PPE)
Hazard Summary: Benzyl Cinnamate is known to be a skin sensitizer and may cause an

allergic skin reaction.[1][2][3] It is also considered very toxic to aquatic life with long-lasting

effects.[1][2] Therefore, appropriate personal protective equipment and handling procedures

are crucial to minimize exposure and ensure personnel safety.

A multi-layered approach to personal protection is recommended, encompassing eye, skin, and

respiratory safeguards.
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Protection Type Recommended Equipment Specification/Standard

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.

Protective clothing.
Should be flame-resistant and

impervious.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with

appropriate cartridges should

be used.

Note: Specific breakthrough times for various glove materials against Benzyl Cinnamate are

not readily available. It is recommended to select gloves made of materials known to be

resistant to similar aromatic esters and to change them frequently, especially after direct

contact.

Operational Plan: From Receipt to Use
A systematic workflow is essential for the safe handling of Benzyl Cinnamate-d5 in a

laboratory setting.

Operational Workflow for Handling Benzyl Cinnamate-d5

Preparation Handling Post-Handling

Receipt and Storage
- Verify container integrity.

- Store in a cool, dry, well-ventilated area away from incompatible materials.

Pre-Use Check
- Review Safety Data Sheet (SDS).
- Ensure fume hood is operational.

- Don appropriate PPE.

Weighing and Dispensing
- Perform in a fume hood.

- Use appropriate tools to avoid generating dust or aerosols.

Experimental Use
- Conduct all procedures within a fume hood.

- Avoid contact with skin and eyes.
- Keep containers closed when not in use.

Decontamination
- Clean work surfaces with an appropriate solvent.

- Decontaminate all equipment used.

Waste Segregation
- Collect all waste in designated, labeled containers.
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Caption: A step-by-step workflow for the safe handling of Benzyl Cinnamate-d5.

Experimental Protocol: General Handling Procedure
Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS) for Benzyl Cinnamate. Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above,

including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

Dispensing: If the material is solid, carefully weigh the required amount in the fume hood,

avoiding the generation of dust. If it is a liquid, use a calibrated pipette or syringe to dispense

the necessary volume.

Reaction Setup: If using in a reaction, ensure the setup is secure and all joints are properly

sealed to prevent leaks.

Post-Handling: After use, decontaminate all surfaces and equipment that may have come

into contact with the chemical. Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Benzyl Cinnamate-d5 and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Plan for Benzyl Cinnamate-d5 Waste

Waste Generation
- Unused Benzyl Cinnamate-d5

- Contaminated PPE (gloves, etc.)
- Contaminated labware (pipettes, vials)

- Reaction residues

Waste Collection
- Segregate waste into clearly labeled, sealed containers.

- Use separate containers for solid and liquid waste.

Temporary Storage
- Store waste containers in a designated, secure area.
- Ensure compatibility of waste with container material.

Final Disposal
- Arrange for disposal by a licensed hazardous waste disposal company.

- Follow all local, state, and federal regulations.

Click to download full resolution via product page

Caption: A clear and compliant disposal pathway for Benzyl Cinnamate-d5 waste.

Disposal Protocol:
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Segregation: All waste contaminated with Benzyl Cinnamate-d5, including unused product,

contaminated gloves, pipette tips, and labware, should be collected in a designated

hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "Benzyl Cinnamate-d5".

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by the institution's environmental health and safety department or a licensed

waste disposal contractor.

Regulatory Compliance: Disposal must be carried out in accordance with all applicable local,

state, and federal regulations. Some sources suggest that dissolving the material in a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber is a suitable disposal method.

Quantitative Data
The following table summarizes key quantitative data for Benzyl Cinnamate. As Benzyl
Cinnamate-d5 is an isotopologue, these values are expected to be very similar.

Property Value Source

Molecular Formula C₁₆H₉D₅O₂ -

Molecular Weight 243.31 g/mol -

Melting Point 33 - 39 °C

Boiling Point 195 - 200 °C @ 5 mmHg

Flash Point > 112 °C (> 233.6 °F)

Vapor Pressure <0.1 hPa (20 °C) -

Oral LD50 (Rat) 3280 mg/kg

Occupational Exposure Limits

(OELs)
Not Established -
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By adhering to these guidelines, researchers can confidently and safely handle Benzyl
Cinnamate-d5, ensuring the integrity of their work and the well-being of all laboratory

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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